Cas no 1805391-73-4 (3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid
• CAS No: 1805391-73-4
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866933
• Update Time: 2025-06-12

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid

• Inchi： 1S/C8H6ClF2NO3/c9-4-1-3(7(10)11)5(2-6(13)14)12-8(4)15/h1,7H,2H2,(H,12,15)(H,13,14)
• InChI Key： XQTRCPJDXREULP-UHFFFAOYSA-N
• SMILES： ClC1C(NC(CC(=O)O)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Additional information on 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid

Introduction to 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid (CAS No. 1805391-73-4)

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805391-73-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 2-position, combined with the acetic acid moiety at the 6-position, contribute to its unique chemical properties and potential pharmacological applications.

The synthesis and characterization of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid have been subjects of considerable interest in academic and industrial research settings. The strategic placement of fluorinated groups, such as the difluoromethyl moiety, is particularly noteworthy. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding affinity of molecules, making them valuable in medicinal chemistry for enhancing drug efficacy and pharmacokinetic profiles. The chloro substituent further modulates the reactivity of the pyridine ring, enabling various functionalization strategies that can be exploited in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and infectious disorders. Pyridine derivatives have emerged as a cornerstone in this endeavor due to their broad spectrum of biological activities. Specifically, compounds like 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid have been explored for their potential roles as intermediates in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The hydroxyl group at the 2-position provides a site for further derivatization, allowing chemists to tailor the molecule’s properties to specific biological targets.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex pharmacophores. Researchers have leveraged its scaffold to develop molecules that interact with enzymes and receptors involved in critical signaling pathways. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of tyrosine kinases, which are overexpressed in many cancers and play a pivotal role in tumor growth and progression. The ability to fine-tune the electronic and steric properties of such molecules through strategic substitution is crucial for achieving high selectivity and potency.

The acetic acid moiety at the 6-position of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid also contributes to its synthetic utility. This functional group can be readily transformed into other pharmacologically relevant moieties, such as amides or esters, which are common pharmacophores in drug molecules. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and improving drug-like properties. These features make it an attractive candidate for further exploration in medicinal chemistry.

Advances in computational chemistry and molecular modeling have accelerated the discovery process for novel bioactive compounds like 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid. By integrating experimental data with predictive algorithms, researchers can rapidly screen large libraries of compounds for potential biological activity. This approach has been particularly effective in identifying lead candidates for further optimization. The combination of experimental synthesis with computational analysis provides a powerful framework for drug discovery, enabling more efficient development pipelines.

Recent publications have highlighted the role of fluorinated pyridines in addressing unmet medical needs. For example, researchers have reported on the synthesis and evaluation of analogs related to 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid that exhibit potent activity against resistant bacterial strains. The introduction of fluorine atoms into these molecules has been shown to improve their ability to penetrate bacterial cell membranes and disrupt essential metabolic pathways. Such findings underscore the importance of fluorinated heterocycles in developing next-generation antibiotics.

The structural diversity offered by compounds like 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid also opens up possibilities for developing targeted therapies against specific disease states. By modifying different parts of the molecule, researchers can fine-tune its interactions with biological targets while minimizing off-target effects. This level of precision is critical for improving therapeutic outcomes and reducing side effects associated with conventional drugs.

In conclusion,3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid (CAS No. 1805391-73-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—comprising a pyridine core with chloro-, difluoromethyl-, hydroxyl-, and acetoxy-functionalized positions—make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for pyridine derivatives,3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-6-acetic acid is poised to play an increasingly significant role in drug discovery and development efforts worldwide.